Cas no 2573074-25-4 (Boronic acid, B-​(3,​5-​dichloro-​2-​methoxyphenyl)​-)

• Product Name: Boronic acid, B-​(3,​5-​dichloro-​2-​methoxyphenyl)​-
• CAS No: 2573074-25-4
• MF: C₇H₇BCl₂O₃
• MW: 220.85
• CID: 5077036
• Update Time: 2026-03-01

Boronic acid, B-​(3,​5-​dichloro-​2-​methoxyphenyl)​- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-​(3,​5-​dichloro-​2-​methoxyphenyl)​-

• Inchi： 1S/C7H7BCl2O3/c1-13-7-5(8(11)12)2-4(9)3-6(7)10/h2-3,11-12H,1H3
• InChI Key： MJRIIYDEDWEQSN-UHFFFAOYSA-N
• SMILES： C1=C(C(=C(C=C1Cl)B(O)O)OC)Cl

Additional information on Boronic acid, B-​(3,​5-​dichloro-​2-​methoxyphenyl)​-

Boronic Acid, B-(3,5-Dichloro-2-Methoxyphenyl) (CAS No. 2573074-25-4): An Overview of Its Properties and Applications

Boronic acid, B-(3,5-dichloro-2-methoxyphenyl) (CAS No. 2573074-25-4) is a versatile compound that has gained significant attention in the fields of organic synthesis and medicinal chemistry. This boronic acid derivative is characterized by its unique structure, which includes a boronic acid group and a substituted phenyl ring with dichloro and methoxy functionalities. These features contribute to its reactivity and potential applications in various chemical reactions and biological systems.

The chemical structure of Boronic acid, B-(3,5-dichloro-2-methoxyphenyl) is represented by the formula C₉H₈Cl₂BO₃. The presence of the boronic acid group (B(OH)₂) makes it an excellent nucleophile and a useful reagent in Suzuki-Miyaura coupling reactions, which are widely employed in the synthesis of biologically active compounds, including pharmaceuticals and agrochemicals. The dichloro and methoxy substituents on the phenyl ring further enhance its reactivity and selectivity in these reactions.

Recent research has highlighted the importance of boronic acids in the development of new materials and pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that boronic acids can be used to synthesize novel inhibitors for specific enzymes involved in disease pathways. The unique properties of Boronic acid, B-(3,5-dichloro-2-methoxyphenyl) make it a promising candidate for such applications due to its ability to form stable complexes with metal ions and its potential to modulate biological processes.

In addition to its role in organic synthesis, Boronic acid, B-(3,5-dichloro-2-methoxyphenyl) has shown potential in the field of materials science. Boronic acids are known for their ability to form dynamic covalent bonds, which can be exploited to create self-healing materials and adaptive polymers. A recent study in the Journal of Materials Chemistry A reported the use of boronic acids to develop stimuli-responsive materials that can change their properties in response to environmental changes such as pH or temperature. This property makes Boronic acid, B-(3,5-dichloro-2-methoxyphenyl) an attractive candidate for applications in smart materials and drug delivery systems.

The safety and handling of Boronic acid, B-(3,5-dichloro-2-methoxyphenyl) are important considerations for researchers and industrial users. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, Boronic acid, B-(3,5-dichloro-2-methoxyphenyl) (CAS No. 2573074-25-4) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure and reactivity make it a valuable reagent in organic synthesis and a promising candidate for applications in medicinal chemistry and materials science. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.